Cas no 2228863-42-9 (tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate
• CAS No: 2228863-42-9
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 6221137
• PubChem ID: 165706620
• Update Time: 2025-05-23

tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate
• 2228863-42-9
• EN300-1899252
• tert-butyl N-[2-oxo-1-(5-propylthiophen-2-yl)ethyl]carbamate

• Inchi： 1S/C14H21NO3S/c1-5-6-10-7-8-12(19-10)11(9-16)15-13(17)18-14(2,3)4/h7-9,11H,5-6H2,1-4H3,(H,15,17)
• InChI Key： MXAZXTNUBLRXRV-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C=O)NC(=O)OC(C)(C)C)CCC

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate (CAS No. 2228863-42-9)

The compound tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate (CAS No. 2228863-42-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene ring and a carbamate group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

In recent years, the demand for tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate has grown alongside advancements in medicinal chemistry and preclinical development. Its CAS No. 2228863-42-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern synthetic workflows. The compound's propylthiophene moiety is particularly noteworthy, as it contributes to enhanced lipophilicity and membrane permeability—key properties for drug candidates.

One of the trending topics in organic synthesis is the optimization of carbamate-protected intermediates, and tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate exemplifies this trend. Its tert-butyloxycarbonyl (Boc) group offers stability under various reaction conditions, making it a preferred choice for peptide coupling and heterocycle functionalization. This aligns with the broader industry focus on green chemistry and atom-efficient synthesis, as researchers seek to minimize waste and improve yield.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The thiophene scaffold is known to interact with neurotransmitter receptors, and modifications to the propyl side chain could influence binding affinity. This has led to inquiries about its use in neurodegenerative disease research, a hot topic in biomedical forums and search engines.

From a technical perspective, tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate requires careful handling due to its sensitivity to strong acids and bases. Storage recommendations typically include inert atmospheres and low temperatures to preserve its integrity. These precautions are critical for maintaining the compound's utility in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 2228863-42-9 often involves multi-step protocols, including Grignard reactions and amide bond formation. Recent publications highlight innovative catalytic methods to improve efficiency, addressing common search queries about scalable synthetic routes. Such advancements are vital for meeting the needs of contract research organizations (CROs) and pharmaceutical manufacturers.

In conclusion, tert-butyl N-2-oxo-1-(5-propylthiophen-2-yl)ethylcarbamate represents a versatile building block with broad applicability. Its combination of a thiophene core and Boc protection aligns with current trends in drug design, while its CAS No. 2228863-42-9 serves as a key identifier for procurement and regulatory compliance. As research continues, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative chemistry.